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Compound of Interest

Compound Name:
(S)-3-Amino-4-hydroxybutanoic

acid

Cat. No.: B555628 Get Quote

Essential Safety and Handling Guide for (S)-3-
Amino-4-hydroxybutanoic Acid
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling (S)-3-Amino-4-hydroxybutanoic acid in a laboratory setting. The

following information is intended for researchers, scientists, and professionals in drug

development to ensure safe handling and minimize exposure risks.

Personal Protective Equipment (PPE)
The selection of appropriate Personal Protective Equipment (PPE) is critical to mitigate risks

associated with handling (S)-3-Amino-4-hydroxybutanoic acid. The following table

summarizes the recommended PPE based on safety data sheet guidelines.[1][2][3]
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Protection Type Specific Recommendations Standards

Eye and Face Protection

Wear chemical safety goggles

or eyeglasses with side

shields.

OSHA 29 CFR 1910.133 or

European Standard EN166

Skin Protection

Wear appropriate protective

gloves (e.g., nitrile rubber) and

a lab coat or other protective

clothing to prevent skin

exposure.

EC Directive 89/686/EEC and

the related standard EN374

Respiratory Protection

Use a NIOSH or European

Standard EN 149 approved

respirator, such as a dust mask

type N95 (US), especially

when dust generation is likely.

OSHA 29 CFR 1910.134 or

European Standard EN 149

Operational Handling and Storage
Proper handling and storage procedures are essential to maintain the integrity of the

compound and ensure a safe laboratory environment.

Handling:

Wash hands and any exposed skin thoroughly after handling.[1][4][5]

Avoid contact with eyes, skin, and clothing.[1][4]

Minimize dust generation and accumulation.[1]

Use only in a well-ventilated area or outdoors.

Do not eat, drink, or smoke when using this product.[4]

Storage:

Store in a tightly closed container.[1][2]
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Keep in a cool, dry, and well-ventilated area.[1]

Store away from incompatible substances, such as strong oxidizing agents.[5]

Emergency and First Aid Procedures
In the event of an exposure, immediate and appropriate first aid is crucial.

Exposure Route First Aid Measures

Ingestion

If conscious and alert, rinse mouth and drink 2-4

cupfuls of milk or water. Do NOT induce

vomiting. Seek medical attention if irritation or

symptoms occur.[1]

Inhalation

Move the person to fresh air immediately. If

breathing is difficult, give oxygen. If not

breathing, give artificial respiration. Seek

medical attention if a cough or other symptoms

appear.[1]

Skin Contact

Flush skin with plenty of soap and water for at

least 15 minutes while removing contaminated

clothing and shoes. Get medical aid if irritation

develops or persists. Wash clothing before

reuse.[1]

Eye Contact

Flush eyes with plenty of water for at least 15

minutes, occasionally lifting the upper and lower

eyelids. Remove contact lenses if present and

easy to do. Continue rinsing and seek medical

attention if irritation develops.[1]

Disposal Plan
The disposal of (S)-3-Amino-4-hydroxybutanoic acid and its containers must be conducted in

accordance with all applicable local, state, and federal regulations.

Disposal Protocol:
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Segregation: Keep chemical waste separate from other types of waste.

Containerization: Use a designated, properly labeled, and sealed container for the chemical

waste.

Disposal: Dispose of the contents and the container at an approved waste disposal plant. Do

not dispose of it down the drain or into the environment.[4]

Consult EHS: Contact your institution's Environmental Health and Safety (EHS) office for

specific guidance on hazardous waste disposal procedures.[6]

Logical Workflow for PPE Selection
The following diagram illustrates the decision-making process for selecting the appropriate

level of personal protective equipment when handling (S)-3-Amino-4-hydroxybutanoic acid.
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Hazard Assessment

PPE Selection

Action

Start: Handling
(S)-3-Amino-4-hydroxybutanoic acid

Is there a potential
for dust generation?

Standard PPE:
- Safety Goggles/Glasses (EN166)

- Nitrile Gloves (EN374)
- Lab Coat

No
Add Respiratory Protection:

- N95 Dust Mask (NIOSH Approved)

Yes

Proceed with Handling

Click to download full resolution via product page

Caption: PPE selection workflow for handling (S)-3-Amino-4-hydroxybutanoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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